Cas no 1401668-36-7 ((S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1401668-36-7
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 2158558
• Update Time: 2025-06-09

(S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-{[((s)-2-amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 2-(((S)-2-amino-N-ethylpropanamido)methyl)pyrrolidine-1-carboxylate
• AM97908
• (S)-2-{[((S)-2-aminopropanyl)ethylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H29N3O3/c1-6-17(13(19)11(2)16)10-12-8-7-9-18(12)14(20)21-15(3,4)5/h11-12H,6-10,16H2,1-5H3/t11-,12-/m0/s1
• InChI Key： LSDDOAJZYKUXBC-RYUDHWBXSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1CN(C([C@H](C)N)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 379
• Topological Polar Surface Area: 75.9

Additional information on (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1401668-36-7)

(S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1401668-36-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic compound with a nitrogen atom, and is characterized by its unique structural features and potential biological activities.

The chemical structure of (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester includes a pyrrolidine ring, an amino acid moiety (alanine), and a tert-butyl ester group. These structural elements contribute to its stability, solubility, and reactivity, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

In addition to its anti-inflammatory effects, this compound has also been investigated for its neuroprotective properties. Studies conducted by researchers at the University of California have indicated that (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The chiral nature of (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester is another critical aspect that contributes to its biological activity. Chiral compounds often exhibit distinct pharmacological profiles compared to their racemic counterparts, and this property can be leveraged to optimize drug efficacy and reduce side effects. The enantiomeric purity of this compound can be achieved through various synthetic methods, including asymmetric synthesis and chiral resolution techniques.

In the context of drug development, the solubility and stability of a compound are crucial factors that influence its pharmacokinetic properties. Research has shown that the tert-butyl ester group in (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester enhances its solubility in organic solvents, which facilitates its use in various formulations such as oral tablets, injectable solutions, and topical creams. Furthermore, the ester group can be hydrolyzed under physiological conditions to release the active metabolite, which can then exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile.

Beyond its therapeutic applications, this compound has also been explored for use in chemical biology research. Its unique structure makes it an excellent tool for studying protein-protein interactions and enzyme inhibition mechanisms. For example, researchers at Harvard University have used (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester as a probe to investigate the binding affinity of certain enzymes involved in metabolic pathways.

In conclusion, (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1401668-36-7) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its anti-inflammatory and neuroprotective properties, combined with its favorable pharmacological characteristics, make it an exciting candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments for various diseases.